Cas no 2248377-83-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate
• CAS No: 2248377-83-3
• MF: C₂₀H₁₇ClN₂O₆S
• MW: 448.876783132553
• CID: 6536393
• PubChem ID: 165730988
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248377-83-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate
• EN300-6524027

• Inchi： 1S/C20H17ClN2O6S/c21-14-5-7-15(8-6-14)30(27,28)22-11-9-13(10-12-22)20(26)29-23-18(24)16-3-1-2-4-17(16)19(23)25/h1-8,13H,9-12H2
• InChI Key： BSBUDVJDIFOOHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 448.0495851g/mol
• Monoisotopic Mass: 448.0495851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248377-83-3) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate, identified by its CAS number 2248377-83-3, represents a significant advancement in the field of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol fused with a piperidine core further enhances its pharmacological relevance, making it a promising candidate for further exploration.

Recent studies have highlighted the versatility of heterocyclic compounds in medicinal chemistry, particularly those incorporating the isoindol scaffold. The presence of a dioxo group in the molecular structure introduces electrophilic centers that can participate in various chemical reactions, enabling diverse derivatization strategies. This feature is particularly valuable in the development of novel bioactive molecules. Additionally, the 4-chlorobenzenesulfonyl moiety appended to the piperidine ring introduces a sulfonamide functionality, which is well-known for its role in modulating biological pathways and enhancing binding affinity to target proteins.

The compound’s potential is further underscored by its structural similarity to known pharmacophores that exhibit significant therapeutic effects. For instance, derivatives of the isoindol scaffold have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. The sulfonamide group, on the other hand, is frequently incorporated into drug molecules due to its ability to improve solubility and metabolic stability. The combination of these features in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate suggests a multifaceted pharmacological profile that warrants further investigation.

In the realm of drug discovery, the synthesis and optimization of such complex molecules are critical steps toward identifying lead candidates for clinical development. The structural complexity of this compound presents both challenges and opportunities for chemists and biologists alike. Advanced synthetic methodologies are employed to construct the desired framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis, catalytic transformations, and computational modeling play pivotal roles in this process.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational tools like molecular docking and virtual screening, researchers can predict how 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate interacts with biological targets such as enzymes and receptors. These interactions can be fine-tuned through structural modifications to enhance potency and selectivity. Such approaches are integral to modern drug discovery pipelines.

The sulfonamide moiety in particular has been extensively studied for its role in modulating various biological processes. Sulfonamides are known for their ability to act as competitive inhibitors of enzymes by binding to active sites or allosteric pockets. This property makes them valuable tools in developing drugs targeting metabolic pathways or signal transduction cascades. In the context of 1-(4-chlorobenzenesulfonyl)piperidine, this group likely contributes to the compound’s binding affinity by forming hydrogen bonds or participating in hydrophobic interactions with protein targets.

Recent advancements in chemical biology have also highlighted the importance of understanding ligand-protein interactions at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into how small molecules like 2248377-83-3 interact with their biological targets. These structural insights are crucial for rational drug design and can guide modifications that enhance therapeutic efficacy while minimizing side effects.

The isoindol scaffold itself has emerged as a versatile building block in medicinal chemistry due to its ability to adopt multiple conformations and interact with diverse biological targets. Its aromaticity and planarity make it an excellent candidate for π-stacking interactions with biomolecules, which can enhance binding affinity. Furthermore, the presence of polar functional groups within the isoindol ring allows for additional non-covalent interactions such as hydrogen bonding.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorobenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248377–83–3) represents a promising entity in the pursuit of novel therapeutics. Its unique structural features—comprising an isoindol core modified with a sulfonamide group—position it as a valuable candidate for further pharmacological exploration. As research continues to uncover new applications for heterocyclic compounds like this one,the potential for discovering breakthrough treatments remains significant.